N-[2-(4-methoxyphenoxy)ethyl]-5-(4-morpholinyl)-2-nitroaniline

• Molecular Formula: C19H23N3O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-[2-(4-methoxyphenoxy)ethyl]-5-morpholin-4-yl-2-nitroaniline
• InChI: InChI=1S/C19H23N3O5/c1-25-16-3-5-17(6-4-16)27-11-8-20-18-14-15(2-7-19(18)22(23)24)21-9-12-26-13-10-21/h2-7,14,20H,8-13H2,1H3
• InChI Key: YYYJTRHICSBNKZ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCCNC2=C(C=CC(=C2)N3CCOCC3)[N+](=O)[O-]

Description

N-[2-(4-methoxyphenoxy)ethyl]-5-(4-morpholinyl)-2-nitroaniline is a member of morpholines.

Scientific Research Applications

Synthesis and Chemical Applications

N-[2-(4-methoxyphenoxy)ethyl]-5-(4-morpholinyl)-2-nitroaniline and its derivatives are primarily used in the synthesis of complex organic compounds. For instance, Roberts et al. (1997) explored the conversion of similar nitroaniline compounds into nitroquinolines, which are precursors for various bioactive molecules, such as Damirones and Batzelline C (Roberts, Joule, Bros, & Álvarez, 1997). Additionally, Xiong et al. (2019) demonstrated the synthesis of Ethyl 4-(4-nitrophenoxy) picolinate, an important intermediate for biologically active compounds, using a related nitroaniline derivative (Xiong, Gao, Yang, Tang, & Zheng, 2019).

Spectrophotometric Applications

The derivatives of nitroaniline, such as N-[2-(4-methoxyphenoxy)ethyl]-5-(4-morpholinyl)-2-nitroaniline, have been utilized in spectrophotometric applications. For example, Teixeira et al. (2011) employed similar compounds for the spectrophotometric determination of ethinylestradiol in pharmaceutical formulations (Teixeira, Teixeira, Machado Bueno, Brito, Dantas, & Costa, 2011).

Structural and Molecular Studies

Wang et al. (2014) conducted a study on the crystal structure of a compound related to N-[2-(4-methoxyphenoxy)ethyl]-5-(4-morpholinyl)-2-nitroaniline, which helps in understanding the molecular interactions and stability of such compounds (Wang, Su, Yang, Lu, & Zhu, 2014). Similarly, Kiven et al. (2023) investigated the nonlinear optical (NLO) properties of a derivative of this compound using density functional theory, highlighting its potential as a material for NLO applications (Kiven, Nkungli, Tasheh, & Ghogomu, 2023).